4-(3-Anilinopropylamino)azepan-2-one

• IUPAC Name: 4-(3-anilinopropylamino)azepan-2-one
• InChI: InChI=1S/C15H23N3O/c19-15-12-14(8-4-9-18-15)17-11-5-10-16-13-6-2-1-3-7-13/h1-3,6-7,14,16-17H,4-5,8-12H2,(H,18,19)
• InChI Key: DZQMCALJCIOGSC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(=O)NC1)NCCCNC2=CC=CC=C2
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

4-(3-Anilinopropylamino)azepan-2-one is a seven-membered lactam (azepan-2-one) derivative featuring a 3-anilinopropylamino substituent at the 4-position. The anilinopropylamino group likely imparts unique electronic and steric properties, differentiating it from simpler azepan-2-one analogs.

Preparation Methods

The synthesis of 4-(3-Anilinopropylamino)azepan-2-one can be achieved through several synthetic routes. One common method involves the reaction of azepan-2-one with 3-anilinopropylamine under specific reaction conditions. The reaction typically requires a solvent such as ethanol or methanol and may be catalyzed by an acid or base to facilitate the formation of the desired product. Industrial production methods may involve the use of continuous flow reactors to optimize yield and purity.

Chemical Reactions Analysis

4-(3-Anilinopropylamino)azepan-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where the anilinopropylamino group can be replaced by other functional groups using appropriate reagents and conditions.

Common reagents and conditions used in these reactions include solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

4-(3-Anilinopropylamino)azepan-2-one has a wide range of scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block in the development of new materials.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating various diseases.

Industry: It is utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(3-Anilinopropylamino)azepan-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

1-(3-Aminopropyl)azepan-2-one

• Structure: Features a 3-aminopropyl substituent at the azepan-2-one 1-position, lacking the aromatic aniline group present in the target compound.
• Synthesis : Used as a reagent in organic synthesis, participating in nucleophilic substitutions to introduce the azepan-2-one moiety into target molecules .
• Reactivity : Primarily acts as a precursor for heterocycles and peptide-like structures due to its primary amine functionality.
• Applications: Valued as a starting material for bioactive molecules, though its biological activity is less studied compared to phenolic azepan-2-one derivatives.

1-(4-Hydroxybenzyl)azepan-2-one Derivatives

• Structure: Substituted with phenolic hydroxybenzyl groups (e.g., 1-(4-hydroxy-5-isopropyl-2-methylbenzyl)azepan-2-one), differing in the nature and position of substituents.
• Reactivity : Demonstrated antioxidant activity via dissociation of the ArO-H bond, with energy values comparable to butylated hydroxytoluene (BHT) .
• Applications: Effective in decomposing cumene hydroperoxide, suggesting utility as industrial antioxidants.

3-{[2-Chloro-6-(trifluoromethyl)phenyl]amino}azepan-2-one

• Structure: Contains a halogenated aryl amino group (2-chloro-6-trifluoromethylphenyl) at the 3-position, contrasting with the target compound’s aliphatic anilinopropylamino chain.
• Molecular Properties : Higher molecular weight (306.71 g/mol) due to fluorine and chlorine atoms, which enhance lipophilicity and metabolic stability compared to the target compound .
• Potential Applications: The electron-withdrawing trifluoromethyl group may confer resistance to enzymatic degradation, making it suitable for pharmaceutical applications.

Data Table: Comparative Analysis of Azepan-2-one Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Key Properties/Applications	References
4-(3-Anilinopropylamino)azepan-2-one	C₁₆H₂₃N₃O	~281.38	4-(3-anilinopropylamino)	Potential bioactivity (inferred)	-
1-(3-Aminopropyl)azepan-2-one	C₈H₁₆N₂O	156.23	1-(3-aminopropyl)	Organic synthesis building block
1-(4-Hydroxy-5-isopropyl-2-methylbenzyl)azepan-2-one	C₁₇H₂₅NO₂	275.39	Phenolic hydroxybenzyl	Antioxidant (BHT-like activity)
3-{[2-Chloro-6-(trifluoromethyl)phenyl]amino}azepan-2-one	C₁₃H₁₄ClF₃N₂O	306.71	Halogenated aryl amino	High lipophilicity, drug potential

Key Research Findings

• Synthetic Versatility: Azepan-2-one derivatives are accessible via diverse routes, including azide reductions (e.g., Bu₃SnH-mediated formation of azepan-2-one from 2-azidocyclohexanone) and lactamomethylation of phenols .
• Biological Relevance: Phenolic derivatives exhibit antioxidant efficacy, while halogenated analogs show promise in drug design due to enhanced stability .